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Introduction
Atriopeptin, also known as Atrial Natriuretic Peptide (ANP), is a cardiac hormone pivotal in

regulating blood pressure and volume homeostasis.[1] Its therapeutic potential in hypertension

is significant, primarily through its vasodilatory, natriuretic, and renin-angiotensin-aldosterone

system (RAAS) suppressing effects.[2][3] However, the short half-life of native ANP limits its

clinical utility. This has spurred the development of more stable and potent atriopeptin analogs.

One such analog, MANP, has demonstrated enhanced therapeutic properties, including greater

resistance to enzymatic degradation, leading to sustained blood pressure reduction in

preclinical models and early human trials.[4][5][6] These analogs represent a promising

therapeutic strategy for hypertension, particularly in cases of resistant hypertension.[4][7]

Mechanism of Action
Atriopeptin analogs, such as MANP, exert their effects primarily through the activation of the

particulate guanylyl cyclase-A (GC-A) receptor.[4][8] This activation triggers the conversion of

guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), a key second

messenger.[8][9] Elevated intracellular cGMP levels mediate a cascade of downstream effects:

Vasodilation: cGMP induces relaxation of vascular smooth muscle, leading to a decrease in

systemic vascular resistance and blood pressure.[10]
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Natriuresis and Diuresis: In the kidneys, cGMP signaling increases the glomerular filtration

rate and inhibits sodium reabsorption in the renal tubules, promoting salt and water

excretion.[2][9]

RAAS Inhibition: Atriopeptin analogs suppress the secretion of renin and aldosterone, further

contributing to blood pressure reduction.[4][11]

The enhanced efficacy of analogs like MANP is attributed to their modified structure, which

confers resistance to degradation by enzymes like neprilysin.[5]

Signaling Pathway of Atriopeptin Analog I
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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